Cas no 2229336-04-1 (tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate
• CAS No: 2229336-04-1
• MF: C₁₃H₁₄ClF₂NO₃
• MW: 305.704969882965
• CID: 5850214
• PubChem ID: 165776707
• Update Time: 2025-05-25

tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate
• EN300-1883640
• tert-butyl N-[1-(4-chloro-2,5-difluorophenyl)-2-oxoethyl]carbamate
• 2229336-04-1

• Inchi： 1S/C13H14ClF2NO3/c1-13(2,3)20-12(19)17-11(6-18)7-4-10(16)8(14)5-9(7)15/h4-6,11H,1-3H3,(H,17,19)
• InChI Key： WNWRXLRAKPIKSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.0630273g/mol
• Monoisotopic Mass: 305.0630273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate

tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate (CAS No. 2229336-04-1) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a carbamate functional group. The presence of chlorine and fluorine substituents on the phenyl ring contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate in the development of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of drug discovery. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and condensations, makes it a valuable building block in organic synthesis.

In terms of environmental impact, tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate has been studied for its biodegradation patterns under different conditions. Recent findings suggest that the compound exhibits moderate biodegradability, which is crucial for assessing its environmental safety. These studies are particularly relevant in the context of sustainable chemistry and green manufacturing practices.

The synthesis of tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Subsequent steps include functionalization to introduce the carbamate group and purification to ensure high purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

From a pharmacological perspective, tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate has shown promise in preclinical studies as a potential candidate for anti-inflammatory and antiviral therapies. Its ability to modulate key cellular pathways makes it an interesting target for further investigation. However, additional research is required to fully understand its pharmacokinetics and toxicity profiles.

In conclusion, tert-butyl N-1-(4-chloro-2,5-difluorophenyl)-2-oxoethylcarbamate (CAS No. 2229336-04-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.